Cas no 1706404-21-8 (3-methanesulfonyl-8-(naphthalene-1-sulfonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-methanesulfonyl-8-(naphthalene-1-sulfonyl)-8-azabicyclo3.2.1octane
• CAS No: 1706404-21-8
• MF: C₁₈H₂₁NO₄S₂
• MW: 379.493642568588
• CID: 6252951
• PubChem ID: 90591217
• Update Time: 2024-01-11

3-methanesulfonyl-8-(naphthalene-1-sulfonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-8-(naphthalene-1-sulfonyl)-8-azabicyclo3.2.1octane
• 3-methylsulfonyl-8-naphthalen-1-ylsulfonyl-8-azabicyclo[3.2.1]octane
• (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane
• F6441-4714
• 1706404-21-8
• AKOS024883730
• 3-methanesulfonyl-8-(naphthalene-1-sulfonyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C18H21NO4S2/c1-24(20,21)16-11-14-9-10-15(12-16)19(14)25(22,23)18-8-4-6-13-5-2-3-7-17(13)18/h2-8,14-16H,9-12H2,1H3
• InChI Key： UVKSGYGDWUQKKF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(N1C2CCC1CC(C2)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 379.09120050g/mol
• Monoisotopic Mass: 379.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives